Cas no 87980-11-8 (1,3-Cyclohexadiene-1-carboxylicacid, 5-amino-)
87980-11-8 structure
Product Name:1,3-Cyclohexadiene-1-carboxylicacid, 5-amino-
CAS No:87980-11-8
MF:C7H9NO2
MW:139.151861906052
CID:726550
Update Time:2026-04-29
1,3-Cyclohexadiene-1-carboxylicacid, 5-amino- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Cyclohexadiene-1-carboxylicacid, 5-amino-
- gabaculine
- 1,3-Cyclohexadienylcarboxylic acid, 5-amino-
- 5-Amino-1,3-cyclohexadienylcarboxylic acid
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Computed Properties
- Exact Mass: 139.063329
- Monoisotopic Mass: 139.063329
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3
1,3-Cyclohexadiene-1-carboxylicacid, 5-amino- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
87980-11-8 (1,3-Cyclohexadiene-1-carboxylicacid, 5-amino-) Related Products
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